Cas no 10300-26-2 (9H-Purine-6-thiol,2-amino-9-(3-O-methyl-b-D-ribofuranosyl)- (8CI))

• Product Name: 9H-Purine-6-thiol,2-amino-9-(3-O-methyl-b-D-ribofuranosyl)- (8CI)
• CAS No: 10300-26-2
• MF: C₁₁H₁₅N₅O₄S
• MW: 313.332900285721
• CID: 185648
• PubChem ID: 4993488
• Update Time: 2025-04-19

9H-Purine-6-thiol,2-amino-9-(3-O-methyl-b-D-ribofuranosyl)- (8CI) Chemical and Physical Properties

Names and Identifiers

• 9H-Purine-6-thiol,2-amino-9-(3-O-methyl-b-D-ribofuranosyl)- (8CI)
• 3'-o-MeTGR
• 3'-O-Methylthioguanosine
• AC1NLZ5Y
• NSC106540
• NSC-106540
• CHEMBL1712265
• DTXSID80407336
• 9H-Purine-6-thiol, 2-amino-9-(3-O-methyl-.beta.-D-ribofuranosyl)-
• 10300-26-2
• SMR001570634
• MLS002703922

• Inchi： 1S/C11H15N5O4S/c1-19-7-4(2-17)20-10(6(7)18)16-3-13-5-8(16)14-11(12)15-9(5)21/h3-4,6-7,10,17-18H,2H2,1H3,(H3,12,14,15,21)
• InChI Key： KQNMPWKRWUZIHC-UHFFFAOYSA-N
• SMILES： S=C1C2=C(NC(N)=N1)N(C=N2)C1C(C(C(CO)O1)OC)O

Computed Properties

• Exact Mass: 313.08465
• Monoisotopic Mass: 313.08447515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 159Ų

Experimental Properties

• PSA: 128.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides